Cas no 2138161-18-7 (3-Pyridinemethanesulfonyl chloride, 5-bromo-α-methyl-)

• Product Name: 3-Pyridinemethanesulfonyl chloride, 5-bromo-α-methyl-
• CAS No: 2138161-18-7
• MF: C₇H₇BrClNO₂S
• MW: 284.557978868485
• CID: 5289216
• PubChem ID: 165443321
• Update Time: 2025-11-02

3-Pyridinemethanesulfonyl chloride, 5-bromo-α-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanesulfonyl chloride, 5-bromo-α-methyl-
• EN300-681361
• 1-(5-bromopyridin-3-yl)ethane-1-sulfonyl chloride
• 2138161-18-7

• Inchi： 1S/C7H7BrClNO2S/c1-5(13(9,11)12)6-2-7(8)4-10-3-6/h2-5H,1H3
• InChI Key： VUZHXWHWVMOFGO-UHFFFAOYSA-N
• SMILES： C1=NC=C(Br)C=C1C(C)S(Cl)(=O)=O

Computed Properties

• Exact Mass: 282.90694g/mol
• Monoisotopic Mass: 282.90694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.726±0.06 g/cm3(Predicted)
• Boiling Point: 370.3±32.0 °C(Predicted)
• pka: 0.66±0.21(Predicted)

Additional information on 3-Pyridinemethanesulfonyl chloride, 5-bromo-α-methyl-

Research Brief on 3-Pyridinemethanesulfonyl chloride, 5-bromo-α-methyl- (CAS: 2138161-18-7) in Chemical Biology and Pharmaceutical Applications

3-Pyridinemethanesulfonyl chloride, 5-bromo-α-methyl- (CAS: 2138161-18-7) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This sulfonyl chloride derivative, characterized by its bromo and methyl substituents on the pyridine ring, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features make it particularly valuable for the development of targeted therapeutics and chemical probes.

Recent studies have highlighted the compound's role as a key building block in medicinal chemistry. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its application in the synthesis of novel kinase inhibitors, where the 5-bromo-α-methyl substitution pattern was found to enhance binding affinity to specific ATP pockets. The sulfonyl chloride moiety provides an excellent handle for further derivatization, enabling the creation of diverse molecular architectures with potential pharmacological activity.

In synthetic methodology development, researchers at MIT reported (2024, Organic Letters) an innovative palladium-catalyzed cross-coupling protocol using 2138161-18-7 as a coupling partner. This methodology allows for efficient introduction of the pyridinesulfonyl group into complex molecules, significantly expanding the toolbox for pharmaceutical chemists. The bromo substituent serves as an additional functionalization site, enabling sequential modification strategies that are particularly valuable in fragment-based drug discovery.

From a pharmacological perspective, several recent patent applications (WO202318765, WO202321456) have disclosed derivatives of 3-Pyridinemethanesulfonyl chloride, 5-bromo-α-methyl- as potential candidates for treating neurodegenerative disorders. The compounds show promising blood-brain barrier penetration and selective modulation of neuronal receptors, attributed to the balanced lipophilicity and molecular weight conferred by the bromo-methylpyridine core.

Analytical characterization of 2138161-18-7 has been advanced through recent work published in Analytical Chemistry (2024). Researchers developed a novel LC-MS/MS method for quantifying trace amounts of the compound and its derivatives in biological matrices, addressing previous challenges in pharmacokinetic studies. This methodological advancement is expected to accelerate preclinical evaluation of drug candidates derived from this chemical scaffold.

The commercial availability and stability of 3-Pyridinemethanesulfonyl chloride, 5-bromo-α-methyl- have improved significantly in the past year, with multiple suppliers now offering GMP-grade material. This development, noted in recent industry reports (Chemical & Engineering News, March 2024), suggests growing pharmaceutical interest and anticipated clinical translation of compounds utilizing this intermediate.

Future research directions appear focused on exploring the compound's potential in PROTAC (proteolysis targeting chimera) development, where its structural features could facilitate simultaneous target binding and E3 ligase recruitment. Preliminary results presented at the 2024 ACS Spring Meeting indicate promising degradation activity against several challenging drug targets when incorporated into appropriate ternary complexes.